Cas no 75983-34-5 (5Z,7E-Dodecadienal)

• Product Name: 5Z,7E-Dodecadienal
• CAS No: 75983-34-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 538714
• Update Time: 2025-11-06

5Z,7E-Dodecadienal Chemical and Physical Properties

Names and Identifiers

• 5,7-Dodecadienal, (E,Z)-
• (5Z,7E)-5,7-Dodecadienal
• (Z,Z)-5,7-Dodecadienal
• (5Z,7E)-dodeca-5,7-dienal
• dodeca-cis-5,trans-7-dienal
• 5Z,7E-Dodecadienal

• Inchi： 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3/b6-5+,8-7-
• InChI Key： LDQDYNHCLZNOFB-MDAAKZFYSA-N
• SMILES： C(=O)CCC/C=C\C=C\CCCC

Computed Properties

• Exact Mass: 180.1515

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5Z,7E-Dodecadienal

5Z,7E-Dodecadienal (CAS No. 75983-34-5): A Comprehensive Overview

5Z,7E-Dodecadienal (CAS No. 75983-34-5) is a naturally occurring unsaturated aldehyde that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural and functional properties. This compound is a member of the dodecadienal family and is characterized by its two double bonds at the 5th and 7th positions, which confer it distinct chemical reactivity and biological activity.

The molecular formula of 5Z,7E-Dodecadienal is C₁₂H₂₀O, with a molecular weight of approximately 180.28 g/mol. Its chemical structure consists of a 12-carbon chain with two double bonds in the Z and E configurations, respectively. This specific arrangement of double bonds is crucial for its biological activities, including its role as a pheromone in certain insects and its potential therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities and potential applications of 5Z,7E-Dodecadienal. One of the most notable areas of study is its role as a pheromone in insect communication. Studies have shown that this compound is a key component in the sex pheromone blends of several moth species, including the codling moth (Cydia pomonella) and the European grapevine moth (Lobesia botrana). These findings have significant implications for pest management strategies, as synthetic versions of 5Z,7E-Dodecadienal can be used to disrupt mating behaviors and reduce pest populations without the use of harmful chemicals.

Beyond its role in insect communication, 5Z,7E-Dodecadienal has also been investigated for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 5Z,7E-Dodecadienal exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have potential as a novel therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 5Z,7E-Dodecadienal has also shown promise in cancer research. A study published in *Cancer Research* reported that this compound can induce apoptosis in human breast cancer cells by modulating the expression of key genes involved in cell cycle regulation and apoptosis. These findings suggest that 5Z,7E-Dodecadienal may have potential as an adjuvant therapy in cancer treatment.

The synthesis of 5Z,7E-Dodecadienal has been a topic of interest for chemists due to its complex structure and potential applications. Various synthetic routes have been developed to produce this compound efficiently. One common method involves the Wittig reaction followed by selective hydrogenation to achieve the desired Z and E configurations. Recent advancements in catalytic methods have further improved the yield and selectivity of these synthetic processes.

The stability and solubility of 5Z,7E-Dodecadienal are important considerations for its practical applications. This compound is generally stable under normal conditions but can undergo oxidation when exposed to air or light. To ensure its stability during storage and use, it is often dissolved in organic solvents such as ethanol or dimethyl sulfoxide (DMSO). The solubility of 5Z,7E-Dodecadienal in water is limited, which can be a challenge for certain applications but can be overcome by using appropriate solubilizing agents or delivery systems.

In conclusion, 5Z,7E-Dodecadienal (CAS No. 75983-34-5) is a versatile compound with a wide range of applications in both basic research and practical settings. Its unique chemical structure and biological activities make it an important molecule for further investigation in areas such as pest management, inflammation control, and cancer therapy. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various fields of science and medicine.